N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(3-morpholinopropyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-N-(3-morpholin-4-ylpropyl)oxamide
• InChI: InChI=1S/C25H35N5O4/c31-24(26-9-5-10-28-15-18-33-19-16-28)25(32)27-20-22(23-8-4-17-34-23)30-13-11-29(12-14-30)21-6-2-1-3-7-21/h1-4,6-8,17,22H,5,9-16,18-20H2,(H,26,31)(H,27,32)
• InChI Key: STKWHDJIPPEDCR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C(=O)NCCCN3CCOCC3)C4=CC=CO4
• Molecular Formula: C25H35N5O4
• Molecular Weight: 469.6 g/mol

Description

N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(3-morpholinopropyl)oxalamide is a useful research compound. Its molecular formula is C25H35N5O4 and its molecular weight is 469.586. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Applications

Compounds with a structure similar to N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(3-morpholinopropyl)oxalamide have been designed and synthesized as potential anticonvulsant agents. For example, a study reported the synthesis of hybrid molecules combining chemical fragments of well-known antiepileptic drugs, displaying broad spectra of anticonvulsant activity across various preclinical seizure models. These compounds were noted for their high protection and superior safety profiles when compared to clinically relevant antiepileptic drugs, demonstrating no impairment of motor coordination at high doses (Kamiński et al., 2015).

Antimicrobial and Hypoglycemic Activities

Another study explored adamantane-isothiourea hybrid derivatives, including compounds with phenylpiperazine structures, for their in vitro antimicrobial activity against pathogenic bacteria and yeast-like fungi. Additionally, their in vivo oral hypoglycemic activity was investigated, showing potent dose-independent reduction of serum glucose levels in diabetic rats. These findings highlight the potential pharmaceutical applications of compounds with structural features similar to N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(3-morpholinopropyl)oxalamide in treating microbial infections and managing diabetes (Al-Wahaibi et al., 2017).

Neuroinflammation Imaging

Research into neuroinflammation, particularly in the context of neurodegenerative diseases, has benefited from compounds targeting specific receptors on microglia, the brain's resident immune cells. A study on PET imaging of microglia by targeting the CSF1R receptor used a compound structurally related to N1-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-N2-(3-morpholinopropyl)oxalamide. This compound was used as a noninvasive tool for imaging reactive microglia and disease-associated microglia, contributing to the understanding and development of therapeutics for neuroinflammation (Horti et al., 2019).